2-Benzyloxy-benzoic Acid Benzyl Ester
Description
“2-Benzyloxy-benzoic Acid Benzyl Ester” is a chemical compound with the molecular formula C14H12O3 . It is a type of ester, which are commonly found in many types of fruits and flowers, contributing to their characteristic aromas .
Synthesis Analysis
The synthesis of “this compound” can be achieved through esterification reactions. One method involves the use of 2-benzyloxypyridine and carboxylic acids, mediated by triethylamine . This process is mild, convenient, and in some cases uniquely effective for the synthesis of benzyl ethers and esters .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to an ester group (COO-) and a benzyloxy group (OC6H5). The molecular weight of this compound is approximately 228.243 Da .Chemical Reactions Analysis
Esters, including “this compound”, can undergo various chemical reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions . They can also be reduced to form alcohols or aldehydes depending on the reducing agent .Mechanism of Action
The mechanism of action of “2-Benzyloxy-benzoic Acid Benzyl Ester” in chemical reactions often involves the breaking and forming of bonds in the ester group. For example, in hydrolysis reactions, the ester bond is broken and replaced by a hydroxyl group (OH-) and a hydrogen atom (H+), resulting in the formation of a carboxylic acid and an alcohol .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-Benzyloxy-benzoic Acid Benzyl Ester involves the esterification of 2-Benzyloxy-benzoic Acid with Benzyl Alcohol using a suitable catalyst.", "Starting Materials": [ "2-Benzyloxy-benzoic Acid", "Benzyl Alcohol", "Catalyst (e.g. sulfuric acid, hydrochloric acid, etc.)", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide, etc.)", "Solvent (e.g. dichloromethane, toluene, etc.)" ], "Reaction": [ "1. Dissolve 2-Benzyloxy-benzoic Acid (1 equivalent) and Benzyl Alcohol (1.2 equivalents) in a suitable solvent (e.g. dichloromethane) in a round-bottom flask.", "2. Add a suitable catalyst (e.g. sulfuric acid) to the reaction mixture and stir for a few minutes.", "3. Add a suitable dehydrating agent (e.g. thionyl chloride) to the reaction mixture dropwise while stirring.", "4. Heat the reaction mixture under reflux for several hours until the reaction is complete (monitored by TLC).", "5. Cool the reaction mixture to room temperature and quench the excess dehydrating agent with a suitable quenching agent (e.g. methanol).", "6. Extract the product with a suitable solvent (e.g. dichloromethane) and wash with water and brine.", "7. Dry the organic layer over anhydrous sodium sulfate and filter.", "8. Concentrate the organic layer under reduced pressure to obtain the crude product.", "9. Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the pure product (2-Benzyloxy-benzoic Acid Benzyl Ester)." ] } | |
CAS RN |
14389-89-8 |
Molecular Formula |
C₂₁H₁₈O₃ |
Molecular Weight |
318.37 |
synonyms |
Benzyl 2-Benzyloxybenzoate: o-(Benzyloxy)-benzoic Acid Benzyl Ester; |
Origin of Product |
United States |
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